1-Chloro-3-methyl-4-(4-methoxy-2-nitrophenoxy)benzene

• IUPAC Name: 1-(4-chloro-2-methylphenoxy)-4-methoxy-2-nitrobenzene
• InChI: InChI=1S/C14H12ClNO4/c1-9-7-10(15)3-5-13(9)20-14-6-4-11(19-2)8-12(14)16(17)18/h3-8H,1-2H3
• InChI Key: GTQINDYWEMGIER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OC2=C(C=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C14H12ClNO4
• DSSTOX Substance ID: DTXSID60700711
• Molecular Weight: 293.70 g/mol
• CAS RN: 1217090-10-2

Description

1-Chloro-3-methyl-4-(4-methoxy-2-nitrophenoxy)benzene is a specialty product for proteomics research. It has a molecular formula of C14H12ClNO4 and a molecular weight of 293.70.

Scientific Research Applications

Chemical Synthesis and Reactions

• Synthesis of Carbazomycin B: A study detailed the synthesis of carbazomycin B by radical arylation of benzene, highlighting the potential of using similar nitro-substituted benzene compounds in complex organic synthesis processes (Crich & Rumthao, 2004).
• Cationic Polymerization Initiators: Research on the interaction of certain benzene derivatives with BCl3 in CH2Cl2 suggested their role as initiators/transfer agents for cationic polymerizations, which might be relevant to similar compounds (Dittmer, Pask, & Nuyken, 1992).

Environmental Chemistry

• Electrochemical Reduction: A study on the electrochemical reduction of methyl triclosan, a related compound, provides insight into the potential environmental degradation pathways and detoxification processes of similar chloro- and methoxy-substituted benzene derivatives (Peverly et al., 2014).

Molecular Structure Studies

• Hyperconjugation Effects: Research on the hyperconjugation effects in substituted benzene derivatives offers insights into the electronic structure and reactivity of compounds with similar substitutions, which could be relevant for designing new materials or understanding their behavior in biological systems (White & Blanc, 2014).

Nitration and Substitution Reactions

• Ozone-mediated Nitration: A study on the nitration of chloro- and bromo-benzenes with nitrogen dioxide in the presence of ozone highlights the ortho-directing effects of substituents, which could apply to the nitration reactions of similar compounds for synthesizing intermediates in organic chemistry (Suzuki & Mori, 1994).